Cas no 16217-48-4 (Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester)

• Product name: Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester
• CAS No: 16217-48-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286
• CID: 145419
• PubChem ID: 140050

Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester
• dimethyl 2-piperidin-1-ylbutanedioate
• butanedioic acid, 2-(1-piperidinyl)-, dimethyl ester
• Dimethyl 2-(piperidin-1-yl)succinate
• DTXSID70936645
• AKOS002669557
• AKOS016044701
• SCHEMBL2968888
• 16217-48-4
• Dimethyl 2-(piperidin-1-yl)butanedioate
• Butanedioic acid, 2-(1-piperidinyl)-, 1,4-dimethyl ester
• dimethyl 2-piperidin-1-ylsuccinate
• 1-Piperidinesuccinic acid, dimethyl ester

• Inchi： InChI=1S/C11H19NO4/c1-15-10(13)8-9(11(14)16-2)12-6-4-3-5-7-12/h9H,3-8H2,1-2H3
• InChI Key： AAXAJRVDHFSOFM-UHFFFAOYSA-N
• SMILES： COC(CC(N1CCCCC1)C(OC)=O)=O

Computed Properties

• Exact Mass: 229.13147
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 308.9°C at 760 mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.474
• PSA: 55.84